Cas no 1867610-68-1 (5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride)

• Product Name: 5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride
• CAS No: 1867610-68-1
• MF: C₉H₁₅ClN₂O₂S₂
• MW: 282.810598611832
• CID: 6387895
• PubChem ID: 120664015
• Update Time: 2025-05-20

5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-12099091
• N-(3-aminocyclobutyl)-5-methylthiophene-2-sulfonamide;hydrochloride
• 5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride
• 1867610-68-1
• AKOS026466714

• Inchi： 1S/C9H14N2O2S2.ClH/c1-6-2-3-9(14-6)15(12,13)11-8-4-7(10)5-8;/h2-3,7-8,11H,4-5,10H2,1H3;1H
• InChI Key： QLJMMIBVBRAAFO-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=C(C)S1)(NC1CC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 282.0263478g/mol
• Monoisotopic Mass: 282.0263478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Additional information on 5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride

5-Methyl-N-[(1r,3r)-3-Aminocyclobutyl]Thiophene-2-Sulfonamide Hydrochloride: A Comprehensive Overview

The compound 5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride (CAS No. 1867610-68-1) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug discovery and development. The molecule's structure incorporates a thiophene ring, a cyclobutane moiety, and a sulfonamide group, making it a unique candidate for exploring novel chemical interactions and biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride. Researchers have employed innovative methodologies to optimize the synthesis process, ensuring high yields and purity. The incorporation of the cyclobutane ring introduces steric and electronic effects that significantly influence the compound's reactivity and stability. This has been corroborated by computational studies that predict the molecule's behavior under various reaction conditions.

The thiophene ring in this compound is a key structural feature that contributes to its aromaticity and reactivity. Thiophenes are known for their versatility in organic synthesis, often serving as building blocks for more complex molecules. In this case, the thiophene ring is substituted with a methyl group at the 5-position and a sulfonamide group at the 2-position. The sulfonamide group is particularly important as it enhances the compound's solubility in polar solvents and facilitates its interaction with biological systems.

The hydrochloride salt form of this compound is advantageous for its stability and ease of handling. Hydrochloric acid is commonly used to protonate amine groups in organic compounds, resulting in salts that are more soluble and less prone to degradation. This property makes 5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride an ideal candidate for pharmaceutical applications where precise dosing and controlled release are critical.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors. The cyclobutane moiety has been shown to enhance the molecule's ability to bind to target proteins through non-covalent interactions such as hydrogen bonding and π-interactions. This has led to promising results in preclinical models, where the compound demonstrated selective inhibition of specific kinases associated with diseases such as cancer and inflammatory disorders.

In addition to its therapeutic potential, 5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride has also been explored for its role in materials science. The molecule's unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in semiconductors or light-emitting diodes (LEDs). Researchers have conducted extensive studies on the compound's optical properties, revealing its potential for applications in optoelectronic devices.

The stereochemistry of this compound is another area of interest. The (1r,3r) configuration of the cyclobutane ring imparts specific spatial arrangements that influence the molecule's interactions with biological targets. Stereoisomerism plays a crucial role in pharmacology, as different stereoisomers can exhibit varying degrees of activity and selectivity. Recent research has focused on synthesizing enantiomerically pure forms of this compound to better understand its stereochemical effects on biological systems.

From an environmental perspective, the synthesis and application of 5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride have been designed with sustainability in mind. Green chemistry principles have been integrated into its production process to minimize waste and reduce energy consumption. This aligns with global efforts to develop eco-friendly chemical technologies that meet current environmental challenges.

In conclusion, 5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride (CAS No. 1867610-68-1) represents a cutting-edge chemical entity with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic methods and computational modeling, positions it as a valuable tool for future research and development.